Cas no 91011-04-0 (5-butyl-3,6-dimethylpyrimidine-2,4(1H,3H)-dione)

5-butyl-3,6-dimethylpyrimidine-2,4(1H,3H)-dione structure
91011-04-0 structure
Product name:5-butyl-3,6-dimethylpyrimidine-2,4(1H,3H)-dione
CAS No:91011-04-0
MF:C10H16N2O2
MW:196.246242523193
CID:1957876
PubChem ID:3021746

5-butyl-3,6-dimethylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 5-butyl-3,6-dimethylpyrimidine-2,4(1H,3H)-dione
    • 5-butyl-3,6-dimethyl-1H-pyrimidine-2,4-dione
    • DTXCID80160858
    • BRN 0155131
    • 5-Butyl-3,6-dimethyluracil
    • Uracil, 5-butyl-3,6-dimethyl-
    • 91011-04-0
    • DTXSID60238367
    • Inchi: InChI=1S/C10H16N2O2/c1-4-5-6-8-7(2)11-10(14)12(3)9(8)13/h4-6H2,1-3H3,(H,11,14)
    • InChI Key: CUYNUTWZCBOQKV-UHFFFAOYSA-N
    • SMILES: CCCCC1=C(NC(=O)N(C1=O)C)C

Computed Properties

  • Exact Mass: 196.121178
  • Monoisotopic Mass: 196.121178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 49.4

Experimental Properties

  • Density: 1.052
  • Refractive Index: 1.482

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